93-03-8

3,4-Dimethoxybenzyl alcohol

In Stock

• CAS RN:
• 93-03-8

• Formula:
• C9H12O3

• InChI:
• InChI=1S/C9H12O3/c1-11-8-4-3-7(6-10)5-9(8)12-2/h3-5,10H,6H2,1-2H3

• InChIKey:
• OEGPRYNGFWGMMV-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  (3,4-dimethoxyphenyl)methanol is a member of the class of benzyl alcohols that is benzyl alcohol in which the hydrogens at positions 3 and 4 of the phenyl group are substituted by methoxy groups. It has a role as a fungal metabolite. It is a member of benzyl alcohols, a primary alcohol and a dimethoxybenzene.
  

Bromobutylmagnesium

In Stock

• CAS RN:
• 693-03-8

• Formula:
• C4H9BrMg

• InChI:
• InChI=1S/C4H9.BrH.Mg/c1-3-4-2;;/h1,3-4H2,2H3;1H;/q-1;;+2/p-1

• InChIKey:
• LWLPYZUDBNFNAH-UHFFFAOYSA-M

• Bromobutylmagnesium is a useful research compound. Its molecular formula is C4H9BrMg and its molecular weight is 161.32 g/mol. The purity is usually 95%.

1,2,3,4,5,6,7,8-Octahydronaphthalene

In Stock

• CAS RN:
• 493-03-8

• Formula:
• C10H16

• InChI:
• InChI=1S/C10H16/c1-2-6-10-8-4-3-7-9(10)5-1/h1-8H2

• InChIKey:
• ZKZCHOVDCNLSKG-UHFFFAOYSA-N

• 1,2,3,4,5,6,7,8-Octahydronaphthalene is a natural product found in Streptomyces coelicolor and Streptomyces albidoflavus with data available.

1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol

Usually In Stock

• CAS RN:
• 55393-03-8

• Formula:
• C11H12N2OS

• InChI:
• InChI=1S/C11H12N2OS/c14-8-5-13-10-4-2-1-3-9(10)12-11(13)7-15-6-8/h1-4,8,14H,5-7H2

• InChIKey:
• OFGGNXUYOOTKGC-UHFFFAOYSA-N

• 1,3,4,5-Tetrahydro-[1,4]thiazepino[4,3-a]benzimidazol-4-ol is a useful research compound. Its molecular formula is C11H12N2OS and its molecular weight is 220.29. The purity is usually 95%.

Glycine, L-isoleucylglycyl-

• CAS RN:
• 68293-03-8

• Formula:
• C10H19N3O4

• InChI:
• InChI=1S/C10H19N3O4/c1-3-6(2)9(11)10(17)13-4-7(14)12-5-8(15)16/h6,9H,3-5,11H2,1-2H3,(H,12,14)(H,13,17)(H,15,16)/t6-,9-/m0/s1

• InChIKey:
• CDGLBYSAZFIIJO-RCOVLWMOSA-N

• Ile-Gly-Gly is a peptide.

Quinalphos

In Stock

• CAS RN:
• 13593-03-8

• Formula:
• C12H15N2O3PS

• InChI:
• InChI=1S/C12H15N2O3PS/c1-3-15-18(19,16-4-2)17-12-9-13-10-7-5-6-8-11(10)14-12/h5-9H,3-4H2,1-2H3

• InChIKey:
• JYQUHIFYBATCCY-UHFFFAOYSA-N

• Quinalphos is an organic thiophosphate and an organothiophosphate insecticide. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an acaricide and an agrochemical. It derives from a quinoxalin-2-ol.

5-(Benzylsulfamoyl)-2-hydroxybenzoic acid

In Stock

• CAS RN:
• 327093-03-8

• Formula:
• C14H13NO5S

• InChI:
• InChI=1S/C14H13NO5S/c16-13-7-6-11(8-12(13)14(17)18)21(19,20)15-9-10-4-2-1-3-5-10/h1-8,15-16H,9H2,(H,17,18)

• InChIKey:
• JIVAENNOJFLNHO-UHFFFAOYSA-N

• 5-(Benzylsulfamoyl)-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C14H13NO5S and its molecular weight is 307.32. The purity is usually 95%.

2-(4-bromophenyl)-N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acetamide

In Stock

• CAS RN:
• 893993-03-8

• Formula:
• C19H16BrN3OS

• InChI:
• InChI=1S/C19H16BrN3OS/c20-15-5-1-13(2-6-15)11-18(24)21-16-7-3-14(4-8-16)17-12-23-9-10-25-19(23)22-17/h1-8,12H,9-11H2,(H,21,24)

• InChIKey:
• OZGHAAYVAGSPRQ-UHFFFAOYSA-N

• 2-(4-bromophenyl)-N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H16BrN3OS and its molecular weight is 414.32. The purity is usually 95%.

Ethyl 8-(3,5-ditrifluoromethylphenyl)-8-oxooctanoate

In Stock

• CAS RN:
• 898793-03-8

• Formula:
• C18H20F6O3

• InChI:
• InChI=1S/C18H20F6O3/c1-2-27-16(26)8-6-4-3-5-7-15(25)12-9-13(17(19,20)21)11-14(10-12)18(22,23)24/h9-11H,2-8H2,1H3

• InChIKey:
• ICLFRKXQUBFXJH-UHFFFAOYSA-N

• Ethyl 8-(3,5-ditrifluoromethylphenyl)-8-oxooctanoate is a useful research compound. Its molecular formula is C18H20F6O3 and its molecular weight is 398.3 g/mol. The purity is usually 95%.

3-Bromo-4-cyclopropylmethoxyphenylamine

In Stock

• CAS RN:
• 1250293-03-8

• Formula:
• C10H12BrNO

• InChI:
• InChI=1S/C10H12BrNO/c11-9-5-8(12)3-4-10(9)13-6-7-1-2-7/h3-5,7H,1-2,6,12H2

• InChIKey:
• FQQGNWFWCFKJSG-UHFFFAOYSA-N

• 3-Bromo-4-cyclopropylmethoxyphenylamine is a useful research compound. Its molecular formula is C10H12BrNO and its molecular weight is 242.11 g/mol. The purity is usually 95%.

N-[(3-ethyl-1,2-oxazol-4-yl)methyl]-N-methylprop-2-enamide

Usually In Stock

• CAS RN:
• 2094193-03-8

• Formula:
• C10H14N2O2

• InChI:
• InChI=1S/C10H14N2O2/c1-4-9-8(7-14-11-9)6-12(3)10(13)5-2/h5,7H,2,4,6H2,1,3H3

• InChIKey:
• IHDROOPWYBKWRZ-UHFFFAOYSA-N

• N-[(3-ethyl-1,2-oxazol-4-yl)methyl]-N-methylprop-2-enamide is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.234. The purity is usually 95%.